molecular formula C11H13NO2 B8438843 2-Carbamoyl-2-methyl propiophenone

2-Carbamoyl-2-methyl propiophenone

Cat. No.: B8438843
M. Wt: 191.23 g/mol
InChI Key: DEGIWFBDCYNTKK-UHFFFAOYSA-N
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Description

2-Carbamoyl-2-methyl propiophenone is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

2,2-dimethyl-3-oxo-3-phenylpropanamide

InChI

InChI=1S/C11H13NO2/c1-11(2,10(12)14)9(13)8-6-4-3-5-7-8/h3-7H,1-2H3,(H2,12,14)

InChI Key

DEGIWFBDCYNTKK-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(=O)C1=CC=CC=C1)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of chlorosulfonyl isocyanate in toluene was added to a solution of 2-hydroxy-2-methyl propiophenone in anhydrous toluene at 0° C. The mixture was stirred at room temperature for 1.5 hours then the resulting precipitate was collected. The precipitate was taken up in dioxane, cooled to 0°, then triturated with water. Prior to extraction with ether the dioxane solution was stirred overnight at room temperature. Extracted ether phase was treated with aqueous sodium bicarbonate until neutral, dried over sodium sulfate, and concentrated to leave a clear colorless oil. Upon trituration with petroleum ether the oil crystallized to leave a white solid. After drying the solid, 2-carbamoyl-2-methyl propiophenone was obtained in 60% yield. This carbamate was heated at 180° C. under a weak vacuum to form the imine. The carbamate melted at 120° C., was stirred at 180° C. for 30-50 minutes, then solidified upon cooling. The crude product was recrystallized from benzene/cyclohexane to give a 73% yield of the desired product with mp. 106°-108.5° C. (lit. 111-111.5). The product was confirmed by NMR, MS, and IR analysis. ##STR15##
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